
An In-Depth Technical Guide to Pressure-
Enthalpy Diagrams for R-502

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

the refrigerant R-502, with a central focus on the pressure-enthalpy (p-h) diagram. R-502, a

zeotropic mixture of R-22 and R-115, was historically used in low-temperature refrigeration

applications. Understanding its thermodynamic behavior through the p-h diagram is crucial for

the analysis, design, and optimization of refrigeration cycles. This document presents key

physical properties, representative thermodynamic data in tabular format, a detailed pressure-

enthalpy diagram, and an overview of the experimental methodologies used to determine such

properties.

Core Physical and Thermodynamic Properties of R-
502
A summary of the essential physical and thermodynamic properties of R-502 is presented in

the table below. These values are fundamental for understanding the refrigerant's behavior

under various operating conditions.
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Property Value

Chemical Formula CHClF₂ / C₂ClF₅ (48.8% / 51.2% by weight)

Molecular Weight 111.6 g/mol

Boiling Point (at 1 atm) -45.4 °C (-49.7 °F)[1]

Critical Temperature 81.5 °C (178.7 °F)[1]

Critical Pressure 40.2 bar (582.6 psia)[1]

Ozone Depletion Potential (ODP) 0.33[1]

Global Warming Potential (GWP) 4657[1]

Thermodynamic Data Tables
The following tables provide representative thermodynamic properties for R-502 in the

saturated and superheated regions. This data is essential for plotting refrigeration cycles and

performing energy calculations.

Disclaimer: The following data is representative and intended for illustrative purposes. For

precise engineering calculations, it is recommended to consult the 1997 ASHRAE Handbook—

Fundamentals.

Saturated R-502 Properties
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Temperature (°C) Pressure (bar)
Liquid Enthalpy
(kJ/kg)

Vapor Enthalpy
(kJ/kg)

-50 1.33 0 187.5

-40 2.11 11.3 191.7

-30 3.27 22.8 195.8

-20 4.90 34.6 199.7

-10 7.10 46.8 203.3

0 9.98 59.3 206.5

10 13.6 72.3 209.2

20 18.2 85.8 211.2

30 23.9 100.0 212.3

40 30.8 115.1 212.1

Superheated R-502 Properties (at select pressures)
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Temperature (°C)
Enthalpy (kJ/kg) at
5 bar

Enthalpy (kJ/kg) at
10 bar

Enthalpy (kJ/kg) at
15 bar

-10 205.0 - -

0 210.5 208.0 -

10 216.0 213.5 211.0

20 221.5 219.0 216.5

30 227.0 224.5 222.0

40 232.5 230.0 227.5

50 238.0 235.5 233.0

60 243.5 241.0 238.5

70 249.0 246.5 244.0

80 254.5 252.0 249.5

Pressure-Enthalpy Diagram for R-502
The pressure-enthalpy (p-h) diagram is a graphical representation of the thermodynamic

properties of a substance. For refrigerants, it is an indispensable tool for visualizing and

analyzing refrigeration cycles. The key features of the p-h diagram for R-502 are illustrated

below.
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Pressure-Enthalpy Diagram for R-502
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Caption: A schematic representation of a pressure-enthalpy diagram for R-502.

Experimental Protocols for Determining
Thermodynamic Properties
The thermodynamic properties presented in this guide are determined through rigorous

experimental procedures. The primary methods involve calorimetry to measure heat transfer

and the establishment of vapor-liquid equilibrium to determine saturation properties.

Calorimetry for Enthalpy Measurement
Calorimetry is a key experimental technique used to determine the enthalpy of a substance.

For refrigerants, flow calorimeters are commonly employed to measure the enthalpy of

vaporization and specific heat capacities.
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Key Experimental Steps:

Sample Preparation: A high-purity sample of the refrigerant is obtained and degassed to

remove any non-condensable impurities.

Apparatus Setup: A flow calorimeter, which allows for the continuous flow of the refrigerant,

is used. The apparatus typically consists of a preheater, a boiler (for enthalpy of

vaporization), a superheater, and a condenser, all heavily insulated to minimize heat loss to

the surroundings.

Data Acquisition:

The refrigerant is pumped through the system at a constant mass flow rate.

In the boiler, a precisely measured amount of electrical power is supplied to vaporize the

liquid refrigerant.

The temperatures and pressures at the inlet and outlet of the boiler are accurately

measured using calibrated resistance thermometers and pressure transducers.

The enthalpy of vaporization is calculated from the heat input and the mass flow rate.

For specific heat capacity measurements, a known amount of heat is added to the single-

phase (liquid or vapor) refrigerant, and the resulting temperature change is measured.

Data Analysis: The raw data is corrected for any heat losses, and the thermodynamic

properties are calculated using fundamental thermodynamic relationships.
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Caption: Workflow for the experimental determination of enthalpy of vaporization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13423336?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This in-depth guide provides a foundational understanding of the pressure-enthalpy diagram for

R-502 and the underlying thermodynamic principles and experimental methodologies. For

professionals in research and development, this information is critical for the accurate modeling

and analysis of refrigeration systems that historically utilized this refrigerant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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